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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(hydroxymethyl)aminomethane (TRIS) is a fundamental buffer used extensively in biological

and pharmaceutical research. Its deuterated analogue, TRIS-d11 (Tris(hydroxymethyl-

d3)amino-d2-methane), is a critical component in applications requiring isotopic labeling, such

as Nuclear Magnetic Resonance (NMR) spectroscopy and neutron scattering studies. The

substitution of hydrogen with deuterium atoms in TRIS-d11 provides a non-protonated buffer

matrix, which is essential for minimizing solvent-related background signals in these sensitive

analytical techniques. This document provides a detailed protocol for the preparation of a TRIS-
d11 buffer solution, highlighting key considerations for handling deuterated reagents.

Chemical and Physical Properties
A clear understanding of the properties of both TRIS and its deuterated form is crucial for

accurate buffer preparation. The key quantitative data are summarized in the table below for

easy comparison.
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Property
TRIS
(Tris(hydroxymethyl)amino
methane)

TRIS-d11
(Tris(hydroxymethyl-
d3)amino-d2-methane)

Full Chemical Name

2-Amino-2-

(hydroxymethyl)propane-1,3-

diol

N,N,1,1,3,3-hexadeuterio-1,3-

dideuteriooxy-2-

[dideuterio(deuteriooxy)methyl]

propan-2-amine

Molecular Formula C₄H₁₁NO₃ C₄D₁₁NO₃

Molecular Weight 121.14 g/mol 132.20 g/mol [1][2][3][4][5]

CAS Number 77-86-1[2][6] 202656-13-1[1][2][3][7][8]

pKa at 25 °C in H₂O ~8.1[9] Not applicable

pKa at 25 °C in D₂O Not applicable ~8.8

Experimental Protocol: Preparation of 1 M TRIS-d11
Stock Solution (100 mL)
This protocol outlines the steps for preparing a 1 M stock solution of TRIS-d11 buffer.

Materials:

TRIS-d11 (Tris(hydroxymethyl-d3)amino-d2-methane) powder

Deuterium oxide (D₂O, 99.9 atom % D)

Deuterium chloride (DCl) solution in D₂O (e.g., 35 wt. % in D₂O)

Volumetric flask (100 mL, Class A)

Beaker (250 mL)

Magnetic stirrer and stir bar
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pH meter with a glass electrode calibrated for use in D₂O (if available) or a standard pH

meter

Pipettes

Spatula

Weighing paper

Procedure:

Calculate the required mass of TRIS-d11:

To prepare 100 mL (0.1 L) of a 1 M solution, the required mass of TRIS-d11 is calculated

as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 1 mol/L × 0.1 L × 132.20 g/mol = 13.22 g

Weigh the TRIS-d11 powder:

Carefully weigh out 13.22 g of TRIS-d11 powder on weighing paper using an analytical

balance.

Dissolve the TRIS-d11 in D₂O:

Transfer the weighed TRIS-d11 powder to a 250 mL beaker.

Add approximately 80 mL of D₂O to the beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir the solution until the TRIS-d11 powder is completely dissolved.

Adjust the pD of the solution:

Understanding pD: In a D₂O solvent, the acidity is expressed as pD, which is related to the

pH meter reading by the equation: pD = pH reading + 0.40.[8]
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Immerse the pH electrode into the TRIS-d11 solution.

Slowly add small aliquots of the DCl solution using a pipette to adjust the pD to the desired

value. For a TRIS buffer, the buffering range is typically around its pKa.

Caution: The addition of acid is an exothermic reaction. Allow the solution to cool to room

temperature before making final pD adjustments.[10]

For example, to achieve a pD of 8.0, you would adjust the pH meter reading to

approximately 7.6.

Bring the solution to the final volume:

Once the desired pD is reached, carefully transfer the solution from the beaker to a 100

mL volumetric flask.

Rinse the beaker with a small amount of D₂O and add the rinsing to the volumetric flask to

ensure all the TRIS-d11 is transferred.

Add D₂O to the volumetric flask until the bottom of the meniscus reaches the calibration

mark.

Homogenize and store the solution:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

Transfer the buffer solution to a clearly labeled, airtight container.

Store the TRIS-d11 buffer solution at room temperature.

Diagrams
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Workflow for TRIS-d11 Buffer Preparation

Preparation

Dissolution

pD Adjustment

Finalization

1. Calculate Mass of TRIS-d11

2. Weigh TRIS-d11 Powder

3. Dissolve in D₂O

4. Adjust pD with DCl

5. Bring to Final Volume

6. Homogenize and Store

Click to download full resolution via product page

Caption: Experimental workflow for preparing TRIS-d11 buffer solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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